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Compound of Interest

Compound Name: 1-Propoxy-2-propanol

Cat. No.: B075130

For researchers, scientists, and drug development professionals, maintaining a safe and
compliant laboratory environment is paramount. The proper disposal of chemical waste, such
as the solvent 1-propoxy-2-propanol, is a critical component of laboratory safety and
environmental responsibility. This guide provides essential, step-by-step procedures for the
safe handling and disposal of 1-propoxy-2-propanol, ensuring the protection of both
laboratory personnel and the environment.

Immediate Safety and Handling Precautions

1-Propoxy-2-propanol is a flammable liquid and can cause serious eye irritation.[1][2]
Therefore, adherence to strict safety protocols during handling and disposal is crucial.

Personal Protective Equipment (PPE):
o Eye Protection: Wear tightly fitting safety goggles or a face shield.[1][3]

e Hand Protection: Handle with gloves, inspecting them before use. Dispose of contaminated
gloves after use in accordance with applicable laws and good laboratory practices.[1]

o Skin Protection: Wear appropriate protective clothing to prevent skin contact.[2][4]

» Respiratory Protection: In case of insufficient ventilation or exceeded exposure limits, use a
full-face respirator.[2][3]

Handling and Storage:
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Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2][4]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][2][4]

Take precautionary measures against static discharge.[2][4]

Avoid contact with skin and eyes, and avoid inhalation of vapor or mist.[1][3]

Step-by-Step Disposal Procedure

The disposal of 1-propoxy-2-propanol must be conducted in compliance with local, regional,
and national regulations. It is classified as a hazardous waste and requires professional
handling.

Step 1: Waste Identification and Classification

It is the responsibility of the waste generator to determine if a solvent is a hazardous waste.[5]
1-Propoxy-2-propanol is a flammable liquid, which is a characteristic of hazardous waste.[1]

[6]
Step 2: Collection and Storage of Waste

o Collect waste 1-propoxy-2-propanol in a suitable, properly labeled container.[7][8] The
container should be tightly sealed to prevent leaks or the escape of vapors.[7]

e Do not mix with other wastes unless approved by your waste disposal service.[9]

o Store the waste container in a designated, well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[2][9]

Step 3: Arrange for Professional Disposal

o Contact a licensed professional waste disposal company to handle the disposal of 1-
propoxy-2-propanol.[3][10]

» Provide the disposal company with accurate information about the waste, including its
composition and any potential contaminants.
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e Surplus and non-recyclable solutions should be offered to a licensed disposal company.[3]
[10]

Step 4: Managing Spills and Accidental Releases

In the event of a spill, take the following immediate actions:

Remove all sources of ignition.[1][3][10]
o Ensure adequate ventilation.[1][3][10]
o Use personal protective equipment.[1][3][10]

o Contain the spillage using non-combustible absorbent materials like sand, earth, or
vermiculite.[1]

e Collect the absorbed material and place it in a suitable container for disposal.[1][10]
o Prevent the spill from entering drains or waterways.[1][3][4][10]
Prohibited Disposal Methods:

e DO NOT dispose of 1-propoxy-2-propanol down the drain.[4][7][9] This can harm the
environment and interfere with wastewater treatment processes.[8]

e DO NOT dispose of 1-propoxy-2-propanol with regular laboratory trash.

Quantitative Data

While specific regulatory disposal limits for 1-propoxy-2-propanol are not readily available in a
simple tabular format and can vary by jurisdiction, the following physical and chemical
properties are important for its classification and safe handling:
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Property Value
Flash Point 48 °C (118 °F) - closed cup[10]
Boiling Point 150.2 °C[10]

H226: Flammable liquid and vapour[1][2], H319:

GHS Hazard Statements ) o
Causes serious eye irritation[1][2]

It is crucial to consult your institution's environmental health and safety department and local
regulations for specific quantitative limits and reporting requirements.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-

propoxy-2-propanol.
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Caption: Disposal workflow for 1-propoxy-2-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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